Cas no 153391-40-3 (1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-)

1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)- structure
153391-40-3 structure
Product Name:1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-
CAS No:153391-40-3
MF:C11H8BrN3
MW:262.105320930481
CID:1333265
PubChem ID:7241170
Update Time:2025-04-20

1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-
    • AK-087/42718343
    • 153391-40-3
    • [5-(4-Bromo-phenyl)-1H-pyraZol-3-yl]-acetonitrile
    • 2-(5-(4-Bromophenyl)-1H-pyrazol-3-yl)acetonitrile
    • MFCD06590041
    • [5-(4-bromophenyl)-1H-pyrazol-3-yl]acetonitrile
    • 2-[3-(4-bromophenyl)-1H-pyrazol-5-yl]acetonitrile
    • CHEMBL2435473
    • Inchi： 1S/C11H8BrN3/c12-9-3-1-8(2-4-9)11-7-10(5-6-13)14-15-11/h1-4,7H,5H2,(H,14,15)
    • InChI Key： LONGYNYRAPHNDS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1C=C(CC#N)NN=1

Computed Properties

  • Exact Mass: 260.99024
  • Monoisotopic Mass: 260.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47

1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)- Pricemore >>

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1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:153391-40-3)1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-
Order Number:A1218396
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:03
Price ($):396
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:153391-40-3)1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-
A1218396
Purity:99%
Quantity:1g
Price ($):396
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